Cas no 2228209-23-0 (tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)piperidine-1-carboxylate
• CAS No: 2228209-23-0
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 6478831
• PubChem ID: 165967792
• Update Time: 2025-06-11

tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)piperidine-1-carboxylate
• EN300-1882562
• 2228209-23-0

• Inchi： 1S/C13H22N2O4/c1-13(2,3)19-12(17)15-6-4-5-9(8-15)10-7-14-11(16)18-10/h9-10H,4-8H2,1-3H3,(H,14,16)
• InChI Key： MRMSYTGXFHGYAH-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 270.15795719g/mol
• Monoisotopic Mass: 270.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)piperidine-1-carboxylate (CAS No. 2228209-23-0)

Tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)piperidine-1-carboxylate, identified by its CAS number 2228209-23-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of heterocyclic derivatives characterized by its piperidine core and an oxazolidinone moiety, which are known for their structural versatility and biological activity. The tert-butyl substituent at the carboxylate position enhances the stability and solubility of the molecule, making it a promising candidate for further exploration in medicinal chemistry.

The structural features of Tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)piperidine-1-carboxylate make it particularly interesting for its potential applications in the synthesis of bioactive molecules. The oxazolidinone ring is a well-known scaffold in drug discovery, often employed due to its ability to mimic natural amino acids and interact with biological targets. In particular, the 2-oxo-1,3-oxazolidin-5-yl group introduces a reactive site that can be modified to attach various pharmacophores, thereby enabling the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such derivatives in addressing complex biological pathways. Studies have demonstrated that compounds incorporating piperidine and oxazolidinone moieties exhibit significant potential in modulating enzyme activity and receptor binding. For instance, modifications of the piperidine ring have been shown to enhance binding affinity to protein targets, while the oxazolidinone moiety can improve metabolic stability and oral bioavailability.

The pharmaceutical industry has been increasingly interested in developing small-molecule inhibitors that target post-translational modifications, such as protein phosphorylation. Tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)piperidine-1-carboxylate serves as a versatile building block for designing such inhibitors. The presence of the tert-butyl group at the carboxylate position not only stabilizes the compound but also provides a handle for further chemical modifications, allowing for fine-tuning of its pharmacokinetic properties.

In vitro studies have begun to explore the biological activity of this compound, revealing promising interactions with various therapeutic targets. The oxazolidinone ring has been found to interact with enzymes involved in inflammation and cancer pathways, suggesting potential applications in developing anti-inflammatory and anti-cancer agents. Additionally, the piperidine scaffold has shown promise in modulating central nervous system (CNS) receptors, making this compound a candidate for neuropharmacological research.

The synthesis of Tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal catalysis and asymmetric synthesis, have been employed to achieve regioselective functionalization of the molecule. These techniques are crucial for producing derivatives with optimized biological activity while minimizing unwanted side reactions.

The compound's physicochemical properties, such as solubility and stability under various conditions, are critical factors in determining its suitability for pharmaceutical applications. The tert-butyl group contributes to improved solubility in organic solvents while maintaining stability under physiological conditions. This balance is essential for formulating drug candidates that can be effectively administered orally or through other routes.

Recent research has also focused on leveraging biocatalysis and green chemistry principles to enhance the synthesis of complex heterocyclic compounds like Tert-butyl 3-(2-oxo-1,3-oxazolidin-5-yl)piperidine-1-carboxylate. Enzymatic approaches have been explored as sustainable alternatives to traditional synthetic methods, offering higher selectivity and reduced environmental impact. These innovations align with global efforts to promote sustainable drug development practices.

The potential therapeutic applications of this compound are vast, spanning multiple disease areas including oncology, inflammatory disorders, and neurodegenerative diseases. By serving as a versatile scaffold for drug design, Tert-butyl 3-(2-oxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxybutyloxypiperidinoxycarbonyl) offers researchers a powerful tool for developing next-generation therapeutics. Its unique structural features make it an attractive candidate for further preclinical studies aimed at evaluating its efficacy and safety profiles.

As computational methods continue to advance, virtual screening techniques are being increasingly utilized to identify novel analogs of this compound with enhanced biological activity. High-throughput virtual screening (HTVS) allows researchers to rapidly evaluate large libraries of derivatives computationally before conducting expensive wet-lab experiments. This approach accelerates the drug discovery process by prioritizing promising candidates based on predicted binding affinities and pharmacokinetic properties.

The development of novel pharmaceuticals often requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like Tert-butyl 3-(2-oxyloxybutyloxypiperidinoxycarbonyl) exemplifies this collaborative effort by integrating knowledge from multiple scientific domains. Such interdisciplinary approaches are essential for translating laboratory discoveries into viable therapeutics that address unmet medical needs.

In conclusion,Tert-butyl 3-(2-oxybutyloxypiperidinoxycarbonyl) represents a significant advancement in pharmaceutical chemistry with broad applications in drug development. Its unique structural features combined with recent innovations in synthetic methodologies make it a valuable asset for researchers seeking to develop novel therapeutic agents. As further studies uncover its biological potential,this compound is poised to play an important role in addressing some of today's most challenging medical conditions.